Cas no 2680787-03-3 (benzyl N-(2-chloropyrimidin-4-yl)-N-(oxan-3-yl)carbamate)

• Product Name: benzyl N-(2-chloropyrimidin-4-yl)-N-(oxan-3-yl)carbamate
• CAS No: 2680787-03-3
• MF: C₁₇H₁₈ClN₃O₃
• MW: 347.796123027802
• CID: 5623469
• PubChem ID: 165922913
• Update Time: 2025-11-06

benzyl N-(2-chloropyrimidin-4-yl)-N-(oxan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680787-03-3
• benzyl N-(2-chloropyrimidin-4-yl)-N-(oxan-3-yl)carbamate
• EN300-28298166

• Inchi： 1S/C17H18ClN3O3/c18-16-19-9-8-15(20-16)21(14-7-4-10-23-12-14)17(22)24-11-13-5-2-1-3-6-13/h1-3,5-6,8-9,14H,4,7,10-12H2
• InChI Key： DCBCHVJIPVMLPH-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(=N1)N(C(=O)OCC1C=CC=CC=1)C1COCCC1

Computed Properties

• Exact Mass: 347.1036691g/mol
• Monoisotopic Mass: 347.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.6Ų

Additional information on benzyl N-(2-chloropyrimidin-4-yl)-N-(oxan-3-yl)carbamate

Recent Advances in the Study of Benzyl N-(2-chloropyrimidin-4-yl)-N-(oxan-3-yl)carbamate (CAS: 2680787-03-3)

Benzyl N-(2-chloropyrimidin-4-yl)-N-(oxan-3-yl)carbamate (CAS: 2680787-03-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrimidine and carbamate functional groups, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, making it a subject of intense scientific inquiry.

The synthesis of benzyl N-(2-chloropyrimidin-4-yl)-N-(oxan-3-yl)carbamate involves a multi-step process that includes the coupling of 2-chloropyrimidin-4-amine with oxan-3-yl carbamate derivatives under controlled conditions. Recent advancements in synthetic chemistry have improved the yield and purity of this compound, enabling more detailed pharmacological evaluations. Researchers have also explored its reactivity and stability under various physiological conditions, which are critical for its potential use in drug formulations.

In terms of biological activity, benzyl N-(2-chloropyrimidin-4-yl)-N-(oxan-3-yl)carbamate has demonstrated inhibitory effects on several kinase enzymes, which are often implicated in cancer and inflammatory diseases. Preliminary in vitro studies have shown that this compound can effectively bind to the ATP-binding sites of specific kinases, thereby modulating their activity. These findings suggest that it could serve as a lead compound for the development of new kinase inhibitors with improved selectivity and efficacy.

Furthermore, recent pharmacokinetic studies have investigated the absorption, distribution, metabolism, and excretion (ADME) profiles of benzyl N-(2-chloropyrimidin-4-yl)-N-(oxan-3-yl)carbamate. These studies have revealed favorable drug-like properties, including moderate bioavailability and low toxicity, which are essential for its progression into preclinical and clinical trials. However, further optimization may be required to enhance its metabolic stability and reduce potential off-target effects.

The therapeutic potential of benzyl N-(2-chloropyrimidin-4-yl)-N-(oxan-3-yl)carbamate extends beyond oncology. Emerging research has explored its applications in neurodegenerative diseases and autoimmune disorders, where kinase dysregulation plays a critical role. For instance, recent studies have indicated its ability to cross the blood-brain barrier, making it a candidate for targeting central nervous system (CNS) disorders. These findings highlight the versatility of this compound and its potential to address unmet medical needs across multiple therapeutic areas.

In conclusion, benzyl N-(2-chloropyrimidin-4-yl)-N-(oxan-3-yl)carbamate (CAS: 2680787-03-3) represents a promising scaffold for drug discovery, with demonstrated biological activities and favorable pharmacokinetic properties. Ongoing research aims to further elucidate its mechanisms of action, optimize its chemical structure, and evaluate its efficacy in vivo. As the field advances, this compound may pave the way for the development of novel therapeutics with significant clinical impact.